4-(3-(2,5-Dichloro-4,6-dimethylpyridin-3-yl)-1,2,4-oxadiazol-5-yl)-2-methoxy-6-nitrophenol

• IUPAC Name: 4-[3-(2,5-dichloro-4,6-dimethylpyridin-3-yl)-1,2,4-oxadiazol-5-yl]-2-methoxy-6-nitrophenol
• InChI: InChI=1S/C16H12Cl2N4O5/c1-6-11(14(18)19-7(2)12(6)17)15-20-16(27-21-15)8-4-9(22(24)25)13(23)10(5-8)26-3/h4-5,23H,1-3H3
• InChI Key: AGMWEOLWLPKJFM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC(=C1Cl)C)Cl)C2=NOC(=N2)C3=CC(=C(C(=C3)OC)O)[N+](=O)[O-]
• Molecular Formula: C16H12Cl2N4O5
• DSSTOX Substance ID: DTXSID701122305
• Molecular Weight: 411.2 g/mol
• CAS RN: 1391712-50-7

Description

4-(3-(2,5-Dichloro-4,6-dimethylpyridin-3-yl)-1,2,4-oxadiazol-5-yl)-2-methoxy-6-nitrophenol is a useful research compound. Its molecular formula is C16H12Cl2N4O5 and its molecular weight is 411.2. The purity is usually 95%.
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Scientific Research Applications

Oxadiazole Derivatives in Medicinal Chemistry

4-(3-(2,5-Dichloro-4,6-dimethylpyridin-3-yl)-1,2,4-oxadiazol-5-yl)-2-methoxy-6-nitrophenol falls under the class of oxadiazole derivatives, which have been extensively studied for their diverse biological activities. The oxadiazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms and one oxygen atom, is known for its structural similarity to pyridine, enhancing its ability to bind with various enzymes and receptors through multiple weak interactions. This structural feature makes oxadiazole derivatives versatile in their biological applications, showing promise in anticancer, antifungal, antibacterial, antitubercular, anti-inflammatory, antineuropathic, antihypertensive, antihistaminic, antiparasitic, antiobesity, antiviral, and other medicinal areas (Verma et al., 2019). The compound , with its oxadiazole core, is part of this broad research interest in developing new therapeutic agents with improved efficacy and lower toxicity.

Environmental and Analytical Chemistry

Oxadiazole derivatives, including compounds like 4-(3-(2,5-Dichloro-4,6-dimethylpyridin-3-yl)-1,2,4-oxadiazol-5-yl)-2-methoxy-6-nitrophenol, also find applications in environmental and analytical chemistry. Nitrophenols, to which the compound is structurally related, are significant in atmospheric chemistry, especially in the study of nitration processes and as markers for various combustion and natural processes. The behavior of nitrated phenols in the atmosphere, their sources, transformation mechanisms, and fate, are crucial in understanding air quality and the environmental impact of anthropogenic activities. Advanced analytical techniques such as High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are typically employed to identify and quantify these compounds in environmental samples (Harrison et al., 2005).

Synthesis routes and methods I

Procedure details

A stirred suspension of 4-hydroxy-3-methoxy-5-nitrobenzoic acid (2.00 g, 9.38 mmol) in thionyl chloride (8.2 mL) was heated at 80° C. for two hours. The excess of thionyl chloride was removed under vacuum. The resulting yellow solid was dissolved in DMA (15.4 mL), then (Z)-2,5-dichloro-N′-hydroxy-4,6-dimethylnicotinimidamide (2.636 g, 11.26 mmol) and pyridine (6.2 mL) were added. The red solution was heated to 120° C. for 2.5 hours. The reaction mixture was cooled to room temperature and poured into a mixture of cc HCl (10 ml) and ice (80 g), then stirred for thirty minutes. The yellow precipitate was filtered off, washed with water and dried under vacuum. Recrystallization from dichloro-methane-iso-propanol mixture afforded 2.42 g (62%) of 4-(3-(2,5-dichloro-4,6-dimethylpyridin-3-yl)-1,2,4-oxadiazol-5-yl)-2-methoxy-6-nitrophenol as yellow crystalline.

Synthesis routes and methods II

Procedure details

In a second vessel, (Z)-2,5-dichloro-N′-hydroxy-4,6-dimethylnicotinimidamide (201.2 g, 1.24 eq) is suspended in 1,4-dioxane (720 mL, 4.5 vol) and the suspension is cooled to 10° C. The residue of example 3e in 1,4-dioxane is added slowly maintaining the temperature below 20° C. A clear orange solution is formed. After complete addition, the reaction mixture is stirred at 20° C. for 1 hour. Pyridine (483.7 mL, 8 eq) is then charged and the reaction mixture is heated slowly to 115° C. The mixture is stirred at 115° C. for 6 hours. The solution is then cooled to 20° C. Dioxane/pyridine is distilled off.